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Compound of Interest

aluminum;N,N-
Compound Name: , ]
dimethylethanamine

Cat. No.: B050729

This technical guide provides a comprehensive overview of the properties, applications, and
handling of the Alane-N,N-dimethylethylamine complex, registered under CAS number 124330-
23-0. This document is intended for researchers, scientists, and professionals in the field of
drug development and synthetic chemistry.

Chemical and Physical Properties

Alane-N,N-dimethylethylamine complex is a selective reducing agent used in organic synthesis.
It is typically supplied as a solution in toluene. The key physical and chemical properties are
summarized in the table below.
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Property Value Citations
CAS Number 124330-23-0 [LI21[31[415106117]
aluminum; N,N-
IUPAC Name ) ) [4]
dimethylethanamine
(Ethyldimethylamine)trihydroal
Synonyms uminum, Dimethylethylamine [1112][31[41[5]
alane, DMEAA
C4H14AIN or C2H5N(CH3)2 -
Molecular Formula [11[2][3][5]
AIH3
Molecular Weight 103.14 g/mol [L1[2113][5]
Appearance Colorless liquid [8]
Density 0.837 g/mL at 25 °C [L112][31[6]1[9]
Melting Point 15°C [1][6][10][11]
Boiling Point 50-55 °C at 0.05 mmHg [Leqionianaz]
Flash Point -20 °C (-4 °F) [11[3][6]1[13]
Solubility Reacts violently with water [14]
Suppliers

Alane-N,N-dimethylethylamine complex is commercially available from several suppliers,

typically as a 0.5 M solution in toluene.
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Supplier Product Name Concentration
) ) Alane N,N-dimethylethylamine )
Sigma-Aldrich ) 0.5 M in toluene
complex solution
) Alane-dimethylethylamine .
Biosynth ) 0.5 M in toluene
complex, 0.5M in toluene
Alane N,N-dimethylethylamine N
Ereztech ) Not specified
complex solution
ALANE-
Gelest, Inc. DIMETHYLETHYLAMINE Not specified
COMPLEX
) Alane N,N-dimethylethylamine -~
American Elements Not specified

Complex

Synthesis of Alane-N,N-dimethylethylamine

Complex

The complex is synthesized from readily available starting materials. The general synthetic

pathway is illustrated below.

Aluminum Chloride
(AICI3)

Reactants

Lithium Aluminum Hydride
(LiAlH4)

N,N-Dimethylethylamine
(C4H11N)

A4
>l Alane

(AIH3)

Alane-N,N-dimethylethylamine Complex

(C4H14AIN)
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Synthetic pathway of Alane-N,N-dimethylethylamine complex.

Experimental Protocol: Generalized Reduction of an
Ester

The following is a generalized experimental protocol for the reduction of an ester to the
corresponding primary alcohol using Alane-N,N-dimethylethylamine complex. This protocol
should be adapted for specific substrates and reaction scales. All operations must be carried
out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Materials:

¢ Alane-N,N-dimethylethylamine complex solution (0.5 M in toluene)
e Anhydrous toluene

o Ester substrate

e Anhydrous diethyl ether

e 1 M Hydrochloric acid

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated agueous sodium chloride solution)
e Anhydrous magnesium sulfate

e Round-bottom flask

e Magnetic stirrer

e Septa

e Syringes

e Ice bath
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e Separatory funnel
e Rotary evaporator
Procedure:

o Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a
thermometer, and a nitrogen inlet is charged with a solution of the ester substrate in
anhydrous toluene.

e Cooling: The flask is cooled to 0 °C using an ice bath.

» Addition of Reducing Agent: The Alane-N,N-dimethylethylamine complex solution is added
dropwise to the stirred solution of the ester via a syringe. The rate of addition should be
controlled to maintain the reaction temperature below 5 °C.

o Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or gas chromatography (GC).

e Quenching: Upon completion of the reaction, the flask is cooled to 0 °C, and the reaction is
carefully quenched by the slow, dropwise addition of water, followed by 1 M hydrochloric
acid. Caution: The quenching process is highly exothermic and generates hydrogen gas.

e Work-up: The mixture is allowed to warm to room temperature and then transferred to a
separatory funnel. The organic layer is separated, and the aqueous layer is extracted with
diethyl ether.

» Washing: The combined organic layers are washed sequentially with 1 M hydrochloric acid,
saturated aqueous sodium bicarbonate solution, and brine.

» Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The crude product is purified by column chromatography on silica gel or by
distillation to afford the desired primary alcohol.
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Generalized workflow for an ester reduction.
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Applications in Synthesis

The primary application of Alane-N,N-dimethylethylamine complex is as a selective reducing
agent in organic synthesis. It has been notably used for the reduction of brominated y-lactams
in the synthesis of dihydroflustramine C and flustramine E alkaloids.[1][2][4] Its selectivity
makes it a valuable tool for the synthesis of complex molecules in pharmaceutical and chemical
research.

Safety and Handling

Alane-N,N-dimethylethylamine complex is a reactive and hazardous substance that must be
handled with appropriate safety precautions.

» Hazards: The complex is flammable, corrosive, and reacts violently with water, releasing
flammable hydrogen gas.[1][9] It is harmful if swallowed or inhaled and causes severe skin
burns and eye damage.

o Handling: All manipulations should be performed in a well-ventilated fume hood under an
inert atmosphere.[9] Personal protective equipment (PPE), including safety goggles, a face
shield, flame-retardant lab coat, and chemically resistant gloves (e.g., neoprene or nitrile),
should be worn at all times.

o Storage: The reagent should be stored in a tightly sealed container under an inert
atmosphere in a cool, dry, and well-ventilated area, away from heat, sparks, and open
flames.[5]

o Spills: In case of a spill, do not use water. Use a dry absorbent material such as sand or
vermiculite.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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